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Compound of Interest

Compound Name: 1-Piperidinecarbonyl chloride

Cat. No.: B076833 Get Quote

Essential Safety and Handling Guide for 1-
Piperidinecarbonyl Chloride
This guide provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals handling 1-Piperidinecarbonyl chloride. It

includes detailed operational and disposal plans to ensure laboratory safety and regulatory

compliance.

Chemical Overview and Hazards

1-Piperidinecarbonyl chloride (CAS No: 13939-69-0) is a corrosive chemical that poses

significant health risks upon exposure.[1][2] It is classified as causing severe skin burns and

serious eye damage.[2][3][4] The signal word for this chemical is "Danger".[1][2][3]
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Property Value

Molecular Formula C₆H₁₀ClNO[1][2]

Molecular Weight 147.60 g/mol [1][2]

Appearance
Not specified, but likely a liquid based on

density and boiling point

Boiling Point 242 °C[1]

Density 1.18 g/mL at 25 °C[1]

Flash Point 110 °C (230 °F) - closed cup[1]

GHS Pictogram GHS05 (Corrosion)[1][3]

Hazard Statements

H314: Causes severe skin burns and eye

damage. H318: Causes serious eye damage.[2]

[3]

Storage Class Code
8A - Combustible corrosive hazardous

materials[1]

Personal Protective Equipment (PPE)
To mitigate the risks associated with handling 1-Piperidinecarbonyl chloride, the following

personal protective equipment is mandatory.

Eye and Face Protection: Wear chemical safety goggles and a face shield.[1][5] Standard

safety glasses are not sufficient.

Skin Protection:

Gloves: Wear compatible, chemical-resistant gloves.[1][3] Always inspect gloves for

integrity before use.

Protective Clothing: A lab coat or chemical-resistant apron should be worn. For larger

quantities or tasks with a high risk of splashing, a chemical-resistant suit is recommended.
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Respiratory Protection: Use a NIOSH/MSHA or European Standard EN 149 approved

respirator if working in a poorly ventilated area or if there is a risk of inhalation.[3] A full-face

respirator with appropriate cartridges (e.g., type ABEK (EN14387)) may be necessary for

spill response.[5][6]

Operational Plan: Safe Handling Protocol
Adherence to a strict operational protocol is crucial for minimizing exposure and preventing

accidents.

1. Preparation and Precautionary Measures:

Ensure a safety shower and eyewash station are readily accessible and have been recently

tested.[3]

Work in a well-ventilated area, preferably within a chemical fume hood.[7]

Remove all unnecessary items from the work area.

Have a chemical spill kit readily available.

2. Handling the Chemical:

Don the appropriate PPE before handling the chemical container.

Carefully open the container, avoiding splashes.

Use only compatible equipment (e.g., glass, PTFE) for transferring the chemical.

Keep the container tightly closed when not in use.[4][8]

3. Post-Handling Procedures:

Thoroughly wash hands and any exposed skin with soap and water after handling.

Clean the work area and any equipment used.

Remove PPE carefully to avoid contaminating yourself and the surrounding area.
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Store 1-Piperidinecarbonyl chloride in a locked, well-ventilated, dry area, away from

incompatible materials such as strong oxidizing agents, strong acids, and strong bases.[8][9]

Emergency Procedures
First Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[3] Remove contact lenses if present and

easy to do.[3][8] Seek immediate medical attention.[3][8]

Skin Contact: Immediately remove all contaminated clothing.[8] Rinse the affected skin area

with copious amounts of water for at least 15 minutes.[8] Seek immediate medical attention.

Inhalation: Move the person to fresh air and keep them in a position comfortable for

breathing.[3][8] If breathing is difficult or has stopped, provide artificial respiration.[3] Seek

immediate medical attention.[3][8]

Ingestion: Rinse mouth with water.[3][8] Do NOT induce vomiting.[3][8] Seek immediate

medical attention.[8]

Spill and Disposal Plan
Spill Response:

A prompt and effective response is critical in the event of a spill.

Evacuate and Alert: Immediately alert others in the vicinity and evacuate non-essential

personnel from the spill area.[8]

Assess the Spill: Determine the extent of the spill and if it can be safely managed by

laboratory personnel. For large or unmanageable spills, contact your institution's emergency

response team.

Control and Contain:

Ensure adequate ventilation.[8]
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Eliminate all ignition sources.

Use an inert, non-combustible absorbent material such as sand, earth, or vermiculite to

contain the spill.[10] Start from the outside of the spill and work inwards to prevent

spreading.[11]

Clean-up:

Wearing appropriate PPE, carefully scoop the absorbed material into a designated,

labeled, and sealed container for hazardous waste.[8][12]

Do not use combustible materials like paper towels to absorb the initial spill.[10]

Decontaminate:

Wash the spill area thoroughly with soap and water.[13]

Place all contaminated materials, including PPE, into the hazardous waste container.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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